BENGHE Foundational & Exploratory

Check Availability & Pricing

Navigating the Safety Profile of Methyl 5-
acetamido-2-hydroxybenzoate: A Technical
Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 5-acetamido-2-
Compound Name:
hydroxybenzoate

Cat. No.: B1349585

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals. A
specific Safety Data Sheet (SDS) for Methyl 5-acetamido-2-hydroxybenzoate was not
available at the time of writing. The information herein is compiled from data on structurally
similar compounds and the parent acid, 5-acetamido-2-hydroxybenzoic acid. All handling and
safety procedures should be conducted with a thorough risk assessment and in accordance
with institutional and regulatory guidelines.

Executive Summary

Methyl 5-acetamido-2-hydroxybenzoate is a chemical compound with potential applications
in pharmaceutical research and development. This guide provides a comprehensive overview
of its safety and handling precautions, based on available data for the compound and its
structural analogs. While specific toxicity data for the title compound is limited, information on
related salicylates and an acute toxicity study on its parent acid suggest a profile of low acute
toxicity. However, the potential for skin and eye irritation, as well as respiratory irritation if
inhaled as a dust, should be appropriately managed through the use of personal protective
equipment and proper engineering controls. This guide outlines recommended handling
procedures, first-aid measures, and emergency response protocols to ensure the safe use of
this compound in a laboratory setting.
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Physicochemical and Toxicological Data

The following tables summarize the available quantitative data for Methyl 5-acetamido-2-
hydroxybenzoate and its relevant analogs.

Table 1: Physical and Chemical Properties of Methyl 5-acetamido-2-hydroxybenzoate

Property Value Source
Molecular Formula C10H11NO4 PubChem[1]
Molecular Weight 209.20 g/mol PubChem[1]
methyl 5-acetamido-2-
IUPAC Name PubChem[1]
hydroxybenzoate
CAS Number 81887-68-5 PubChem[1]
Computed XLogP3 1.9 PubChem[1]
Hydrogen Bond Donor Count 2 PubChem[1]
Hydrogen Bond Acceptor
4 PubChem[1]
Count
Rotatable Bond Count 3 PubChem[1]

Table 2: Summary of GHS Hazard Classifications for Structurally Similar Compounds
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Compound GHS Hazard Statements Source

H315: Causes skin
) irritationH319: Causes serious
Methyl 5-acetylsalicylate o PubChem|[2]
eye irritationH335: May cause

respiratory irritation

H315: Causes skin
_ irritationH319: Causes serious
Methyl 5-chlorosalicylate S ECHEMI
eye irritationH335: May cause

respiratory irritation

Methyl 5-ethyl-2-

H301: Toxic if swallowed Sigma-Aldrich[3]
hydroxybenzoate
H315: Causes skin
Methyl 5-fluoro-2- irritationH319: Causes serious
o PubCheml[4]
hydroxybenzoate eye irritationH335: May cause
respiratory irritation
Table 3: Available Acute Toxicity Data
Compound Test Species Route Result Source
5-Acetamido-
) No death
OECD - observed at
hydroxybenz o Not Specified  Oral MDPI[5]
i ) Guideline 423 2000 and
oic acid
5000 mg/kg

(parent acid)

Hazard Identification and Precautionary Measures

Based on the data from analogous compounds, Methyl 5-acetamido-2-hydroxybenzoate
should be handled as a substance with the potential to cause skin, eye, and respiratory
irritation.

GHS Pictograms (Inferred):
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e Warning

Hazard Statements (Inferred):

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements (Recommended):

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[6]

e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.
e P302+P352: IF ON SKIN: Wash with plenty of soap and water.[6]

o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[6]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[6]

e P312: Call a POISON CENTER or doctor/physician if you feel unwell.

o P332+P313: If skin irritation occurs: Get medical advice/attention.

o P337+P313: If eye irritation persists: Get medical advice/attention.

o P403+P233: Store in a well-ventilated place. Keep container tightly closed.
e P405: Store locked up.[6]

e P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.
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First-Aid Measures

¢ In case of inhalation: Remove the victim to fresh air and keep at rest in a position
comfortable for breathing.[6] If respiratory symptoms persist, seek medical attention.

¢ In case of skin contact: Immediately wash off with soap and plenty of water.[6] If skin irritation
occurs, seek medical advice.

¢ In case of eye contact: Rinse cautiously with water for several minutes.[6] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and consult a
physician.[6]

 In case of ingestion: Rinse mouth with water.[6] Never give anything by mouth to an
unconscious person.[6] Seek medical attention if you feel unwell.

Handling and Storage

o Handling: Avoid contact with skin and eyes.[6] Avoid formation of dust and aerosols.[6]
Provide appropriate exhaust ventilation at places where dust is formed.[6]

o Storage: Store in a cool, dry, and well-ventilated place. Keep the container tightly closed.[6]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for the safe handling of this compound. The
following diagram illustrates the logical relationship for PPE selection based on the handling
procedure.
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Caption: PPE selection based on handling procedure.

Accidental Release Measures

In the event of a spill, follow a structured response to minimize exposure and environmental

contamination.
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Caption: General workflow for handling a chemical spill.
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Experimental Protocol: Acute Oral Toxicity (Based
on OECD Guideline 423)

The following is a generalized methodology for assessing the acute oral toxicity of a substance
like Methyl 5-acetamido-2-hydroxybenzoate, based on the OECD 423 guideline.

Objective: To determine the acute oral toxicity of the test substance to classify it according to
the Globally Harmonized System (GHS).

Principle: A stepwise procedure is used with a small number of animals per step. The outcome
of each step (mortality or survival) determines the dose for the next step.

Materials:
o Test substance: Methyl 5-acetamido-2-hydroxybenzoate

o Experimental animals: Healthy, young adult rodents of a single sex (usually females),
nulliparous and non-pregnant.

» Vehicle for administration (if necessary, e.g., water, corn oil)
e Oral gavage needles
e Animal caging and husbandry supplies
» Calibrated balance
Methodology:
¢ Animal Preparation:
o Acclimatize animals to laboratory conditions for at least 5 days.

o House animals in appropriate cages with access to food and water ad libitum, except for a
brief fasting period before dosing.

o Individually identify each animal.
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e Dose Preparation:

o Prepare the test substance in the selected vehicle. The concentration should be such that
the required dose can be administered in a volume that does not exceed 1 mL/100g of
body weight for aqueous solutions or 2 mL/100g for other vehicles.

o The starting dose is selected from one of four fixed levels: 5, 50, 300, or 2000 mg/kg body
weight. The selection is based on any existing information about the substance's toxicity.

¢ Administration of Doses:

o

Fast the animals overnight prior to dosing.

[¢]

Weigh each animal and calculate the individual dose volume.

[e]

Administer the calculated dose of the test substance by oral gavage.

[e]

Withhold food for a further 3-4 hours after dosing.

o Stepwise Dosing Procedure:

o Step 1: Dose a group of 3 animals at the selected starting dose.

o Observation: Observe the animals for mortality and clinical signs of toxicity.

o Decision Logic: The outcome of this step determines the next action (e.g., stop the test,
dose another 3 animals at a higher or lower dose level). The specific decision logic is
detailed in the OECD 423 guideline.

e Observations:

o Observe all animals for clinical signs of toxicity shortly after dosing and periodically during
the first 24 hours, with special attention during the first 4 hours.

o Continue observations daily for a total of 14 days.

o Record all signs of toxicity, including changes in skin, fur, eyes, mucous membranes,
respiratory, circulatory, autonomic, and central nervous systems, and somatomotor activity
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and behavior pattern.

o Record individual animal weights shortly before the test substance is administered and at
least weekly thereafter.

o Record the time of death for any animals that die during the test.

o Pathology:
o At the end of the 14-day observation period, humanely euthanize all surviving animals.

o Perform a gross necropsy on all animals (those that died during the test and those
euthanized at the end).

o Record all pathological changes.
o Data Analysis and Interpretation:
o The results are interpreted based on the number of animals that die at each dose level.

o The substance is then classified into one of the GHS categories for acute oral toxicity. This
method is not designed to calculate a precise LD50 value.

Conclusion

While a specific, comprehensive safety data sheet for Methyl 5-acetamido-2-
hydroxybenzoate is not readily available, a conservative approach to handling based on the
known hazards of structurally related compounds is recommended. This includes the
consistent use of appropriate personal protective equipment, adherence to standard laboratory
hygiene practices, and the implementation of proper engineering controls to minimize
exposure. The available data on the parent acid suggests low acute oral toxicity, but this should
be confirmed with substance-specific testing if required for later stages of drug development.
By following the guidelines outlined in this document, researchers can handle Methyl 5-
acetamido-2-hydroxybenzoate with a high degree of safety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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